Cas no 53135-08-3 ((9R)-6'-Methoxycinchonan-9-yl propionate)

• Product name: (9R)-6'-Methoxycinchonan-9-yl propionate
• CAS No: 53135-08-3
• MF: C₂₃H₂₈N₂O₃
• MW: 380.480026245117
• CID: 4729846
• PubChem ID: 11895346

(9R)-6'-Methoxycinchonan-9-yl propionate Chemical and Physical Properties

Names and Identifiers

• (9R)-6'-Methoxycinchonan-9-yl propionate
• SCHEMBL372322
• 53135-08-3
• (8I+/-,9R)-6a(2)-Methoxy-9-(1-oxopropoxy)cinchonan
• DTXSID601259274

• Inchi： 1S/C23H28N2O3/c1-4-15-14-25-11-9-16(15)12-21(25)23(28-22(26)5-2)18-8-10-24-20-7-6-17(27-3)13-19(18)20/h4,6-8,10,13,15-16,21,23H,1,5,9,11-12,14H2,2-3H3/t15-,16-,21-,23+/m0/s1
• InChI Key： GWLWQRRMIMIZSS-MTDBSEBISA-N
• SMILES： O(C(CC)=O)[C@H](C1C=CN=C2C=CC(=CC=12)OC)[C@@H]1C[C@@H]2CCN1C[C@@H]2C=C

Computed Properties

• Exact Mass: 380.20999276g/mol
• Monoisotopic Mass: 380.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.7
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids